![molecular formula C13H19Cl2NO B1426533 4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride CAS No. 1219949-33-3](/img/structure/B1426533.png)
4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride
Overview
Description
“4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the CAS Number: 65367-99-9 . It has a molecular weight of 248.15 . The compound appears as a white to pale yellow powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14ClNO.ClH/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10;/h1-3,8,10,13H,4-7H2;1H . This code provides a specific string of characters that describes the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a white to pale yellow powder . It should be stored at temperatures between 0-8°C .Scientific Research Applications
Drug Design and Pharmacological Studies
Piperidine derivatives, including 4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride , are significant in the pharmaceutical industry due to their presence in various classes of drugs and alkaloids . They are often used as building blocks in the synthesis of biologically active molecules. This compound, with its piperidine core, could be a key intermediate in the development of new therapeutic agents.
Synthesis of Heterocyclic Compounds
The piperidine moiety is a common structure within heterocyclic compounds, which are crucial in medicinal chemistry . Researchers utilize 4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride in synthetic organic chemistry to create complex heterocyclic frameworks that can lead to potential pharmacologically active molecules.
Biological Activity Studies
Piperidine derivatives are known for their wide range of biological activities . 4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride could be used in biological studies to explore its potential as a ligand for biological receptors, which may result in discovering new drug candidates.
Chemical Research and Development
This compound is used in R&D for developing new synthetic methodologies . It can serve as a substrate for various chemical reactions, including cyclization, cycloaddition, and multicomponent reactions, contributing to the advancement of organic synthesis techniques.
Industrial Applications
While specific industrial uses of 4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride are not detailed in the search results, piperidine derivatives are generally valuable in chemical industries for the production of materials like polymers, resins, and other specialty chemicals .
Environmental Impact Studies
The environmental impact of chemical compounds is an important area of study. Although direct information on the environmental impact of 4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride is not provided, its handling and safety data suggest that it should be used with care to prevent potential ecological harm .
Safety and Hazards
properties
IUPAC Name |
4-[2-(3-chlorophenoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO.ClH/c14-12-2-1-3-13(10-12)16-9-6-11-4-7-15-8-5-11;/h1-3,10-11,15H,4-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVSHUECDMSJTGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CCOC2=CC(=CC=C2)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride | |
CAS RN |
1219949-33-3 | |
Record name | Piperidine, 4-[2-(3-chlorophenoxy)ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219949-33-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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